Cas no 5465-21-4 ( )

  structure
  structure
Product Name: 
CAS No:5465-21-4
MF:C12H20ClNO2
MW:245.74570274353
CID:942382
PubChem ID:54605346
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-[2-(diethylamino)ethoxy]phenol,hydrochloride
    • NSC28995
    • NSC-28995
    • 4-[2-(Diethylamino)ethoxy]phenol--hydrogen chloride (1/1)
    • DTXSID50714009
    • 5465-21-4
    •  
    • Inchi: 1S/C12H19NO2.ClH/c1-3-13(4-2)9-10-15-12-7-5-11(14)6-8-12;/h5-8,14H,3-4,9-10H2,1-2H3;1H
    • InChI Key: HZSQSPUJRQCCJG-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C=CC(=CC=1)O)CCN(CC)CC

Computed Properties

  • Exact Mass: 209.14167
  • Monoisotopic Mass: 245.118
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7A^2

Experimental Properties

  • Density: 1.037
  • Boiling Point: 330.9°C at 760 mmHg
  • Flash Point: 154°C
  • Refractive Index: 1.523
  • PSA: 32.7
  • LogP: 2.91480
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